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Compound of Interest

Compound Name: Ravuconazole-d4

Cat. No.: B066598 Get Quote

Essential Safety and Handling Guide for
Ravuconazole-d4
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Ravuconazole-d4. Adherence to these procedures is essential to ensure a safe laboratory

environment and minimize exposure risk. Ravuconazole-d4 is a deuterated analog of

Ravuconazole, an ergosterol biosynthesis inhibitor with antifungal properties.[1][2] It is intended

for laboratory research use only.[1][2]

Hazard Identification and Safety Precautions
Ravuconazole is classified as a hazardous substance. The primary health hazards associated

with the non-deuterated form, Ravuconazole, include:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[3][4]

Respiratory Irritation: May cause respiratory irritation.[3]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[3]
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Given these hazards, all handling of Ravuconazole-d4 must be conducted with appropriate

personal protective equipment and within a designated controlled environment.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Ravuconazole-d4 to prevent dermal, ocular,

and inhalation exposure.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Two pairs of chemotherapy-

grade gloves are

recommended.[5]

Body Protection Laboratory coat or gown
Impermeable, long-sleeved,

with back closure.[6]

Eye Protection
Safety glasses with side

shields or goggles
Required at all times.

Face Protection Face shield

To be used in conjunction with

goggles when there is a risk of

splashing.

Respiratory Protection NIOSH-approved respirator

An N95 or higher-level

respirator is necessary when

handling the powder outside of

a containment unit.

Handling Procedures
Engineering Controls:

All weighing and aliquoting of powdered Ravuconazole-d4 should be performed in a

certified chemical fume hood, biological safety cabinet, or glove box to minimize inhalation

exposure.

Ensure adequate ventilation in all areas where the compound is handled.[4]
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Procedural Steps:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace by lining it with absorbent, disposable bench paper.

Weighing and Aliquoting:

Perform these tasks within a designated containment unit.

Use dedicated spatulas and weighing boats.

Handle the powder carefully to avoid generating dust.

Solution Preparation:

When dissolving the compound, add the solvent slowly to the powder to avoid splashing.

Cap vials or flasks securely before mixing.

Post-Handling:

Thoroughly decontaminate all surfaces and equipment after use.

Remove and dispose of PPE in the designated hazardous waste stream.

Wash hands thoroughly with soap and water after removing gloves.[4]

Disposal Plan
All waste generated from the handling of Ravuconazole-d4 must be treated as hazardous

chemical waste.
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Waste Stream Description Disposal Container

Solid Waste

Contaminated PPE (gloves,

gowns, etc.), disposable

labware (weighing boats,

pipette tips), and bench paper.

Labeled, sealed, and puncture-

resistant hazardous waste

container.

Liquid Waste

Unused solutions of

Ravuconazole-d4 and

contaminated solvents.

Labeled, sealed, and

chemically compatible

hazardous waste container.

Sharps Waste
Contaminated needles,

syringes, and scalpels.

Labeled, puncture-proof

sharps container.

Disposal Protocol:

Segregate waste into the appropriate categories.

Ensure all waste containers are clearly labeled with the contents, including "Hazardous

Waste" and "Ravuconazole-d4".

Follow your institution's specific guidelines for the collection and disposal of hazardous

chemical waste. Do not pour any Ravuconazole-d4 waste down the drain.[4]

Emergency Procedures
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Emergency Situation Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention.[3]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.[3][4]

Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.[4]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[4]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Cover the spill

with an absorbent material. Collect the absorbed

material and place it in a sealed, labeled

hazardous waste container. Decontaminate the

spill area.

Handling Workflow
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Caption: Workflow for the safe handling of Ravuconazole-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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